Cas no 926195-99-5 (2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid)

• Product Name: 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid
• CAS No: 926195-99-5
• MF: C₇H₃BrClFO₄S
• MW: 317.516722917557
• CID: 4665326
• Update Time: 2025-10-30

2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-5-(chlorosulfonyl)benzoic acid
• Benzoic acid, 2-bromo-5-(chlorosulfonyl)-4-fluoro-
• 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid

• Inchi： 1S/C7H3BrClFO4S/c8-4-2-5(10)6(15(9,13)14)1-3(4)7(11)12/h1-2H,(H,11,12)
• InChI Key： SUOMCAJOHOJKOO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(Cl)(=O)=O)=C(F)C=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid

2-Bromo-5-(Chlorosulfonyl)-4-Fluorobenzoic Acid: A Comprehensive Overview

The compound with CAS No. 926195-99-5, known as 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, chlorine sulfonyl, and fluorine groups. The presence of these substituents imparts distinct chemical properties, making it a valuable molecule in research and industrial settings.

Recent studies have highlighted the importance of 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid in the development of advanced materials and pharmaceuticals. Its ability to undergo various chemical transformations, such as nucleophilic substitution and coupling reactions, has made it a key intermediate in the synthesis of complex molecules. For instance, researchers have utilized this compound to synthesize novel antibacterial agents and high-performance polymers, showcasing its versatility in modern chemistry.

The synthesis of 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a substituted benzoic acid derivative, which undergoes bromination and chlorosulfonation to introduce the desired functional groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction efficiency and yield high-purity products.

In terms of physical properties, 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents. Its chemical stability under various conditions has been extensively studied, with results indicating that it remains stable under moderate thermal and oxidative conditions. However, care must be taken during handling to avoid exposure to strong acids or bases, which may lead to decomposition.

The applications of 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid span across multiple industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, recent research has focused on its use in developing inhibitors for certain enzymes involved in cancer progression. Additionally, this compound finds utility in agrochemicals, where it is used to synthesize pesticides with enhanced efficacy and reduced environmental impact.

From an environmental perspective, the ecological impact of 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid has been a subject of interest. Studies have shown that it degrades relatively quickly under aerobic conditions, minimizing its persistence in natural ecosystems. However, further research is needed to fully understand its long-term effects on aquatic life and soil microorganisms.

In conclusion, 2-bromo-5-(chlorosulfonyl)-4-fluorobenzoic acid (CAS No. 926195-99-5) is a versatile compound with significant potential in various chemical applications. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, its role in advancing scientific knowledge and technological innovation is expected to grow further.